Cas no 220991-84-4 (6-Amino-1H-Indazol-3(2H)-one Hydrochloride)

• Product Name: 6-Amino-1H-Indazol-3(2H)-one Hydrochloride
• CAS No: 220991-84-4
• MF: C₇H₈ClN₃O
• MW: 185.610919952393
• MDL: MFCD16037326
• CID: 850835
• Update Time: 2025-11-01

6-Amino-1H-Indazol-3(2H)-one Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-Amino-1H-indazol-3(2H)-one hydrochloride
• 3H-​Indazol-​3-​one, 6-​amino-​1,​2-​dihydro-​, hydrochloride (1:1)
• 3H-INDAZOL-3-ONE,6-AMINO-1,2-DIHYDRO,HYDRCHLORIDE (1:1)
• 6-AMINO-1,2- DIHYDRO-3H-INDAZOL-3-ONE HCL
• 6-Amino-1,2-dihydroindazol-3-one hydrochloride
• 6-AMINO-1,2-DIHYDROINDAZOL-3-ONE HCL
• NSC87551
• 1199AB
• 1H-Indazolin-3-one, dihydrochloride
• SY021946
• AK104730
• WLN: T56 BMMV FU HUTJ HZ &GH 2
• AX8238938
• AM20120559
• 3H-Indazol-3-one,2-dihy
• 6-Amino-1H-Indazol-3(2H)-one Hydrochloride

• MDL： MFCD16037326
• Inchi： 1S/C7H7N3O.ClH/c8-4-1-2-5-6(3-4)9-10-7(5)11;/h1-3H,8H2,(H2,9,10,11);1H
• InChI Key： SKYQYCWMTWHIMV-UHFFFAOYSA-N
• SMILES： Cl.O=C1C2C=CC(=CC=2NN1)N

Computed Properties

• Exact Mass: 185.03600
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 183
• Topological Polar Surface Area: 67.2

Experimental Properties

• PSA: 74.67000
• LogP: 1.82160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 6-Amino-1H-Indazol-3(2H)-one Hydrochloride

Recent Advances in the Study of 6-Amino-1H-Indazol-3(2H)-one Hydrochloride (CAS: 220991-84-4)

In recent years, 6-Amino-1H-Indazol-3(2H)-one Hydrochloride (CAS: 220991-84-4) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its indazole core structure, has been the subject of numerous studies due to its potential applications in drug discovery and development. The latest research has focused on elucidating its pharmacological properties, synthetic pathways, and therapeutic potential, particularly in the context of kinase inhibition and cancer therapy.

A recent study published in the Journal of Medicinal Chemistry explored the role of 6-Amino-1H-Indazol-3(2H)-one Hydrochloride as a key intermediate in the synthesis of novel kinase inhibitors. The researchers demonstrated that this compound serves as a versatile building block for the development of selective inhibitors targeting specific kinases involved in oncogenic signaling pathways. The study highlighted the compound's ability to enhance the binding affinity and selectivity of these inhibitors, thereby improving their therapeutic efficacy.

Another significant advancement was reported in a 2023 paper in Bioorganic & Medicinal Chemistry Letters, which investigated the compound's potential as a scaffold for designing new anti-inflammatory agents. The researchers synthesized a series of derivatives and evaluated their inhibitory effects on pro-inflammatory cytokines. The results indicated that 6-Amino-1H-Indazol-3(2H)-one Hydrochloride derivatives exhibited potent anti-inflammatory activity, suggesting their potential utility in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its pharmacological applications, recent research has also focused on optimizing the synthetic routes for 6-Amino-1H-Indazol-3(2H)-one Hydrochloride. A study in Organic Process Research & Development detailed a novel, cost-effective method for its large-scale production, which could facilitate its broader use in pharmaceutical manufacturing. The new synthetic approach not only improved yield and purity but also reduced the environmental impact of the production process.

Looking ahead, the potential of 6-Amino-1H-Indazol-3(2H)-one Hydrochloride continues to expand, with ongoing studies exploring its applications in other therapeutic areas, such as neurodegenerative diseases and infectious diseases. Its versatility as a chemical scaffold and its favorable pharmacokinetic properties make it a promising candidate for further drug development. Future research is expected to delve deeper into its mechanism of action and to explore its combination with other therapeutic agents to enhance clinical outcomes.